N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]butanamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]butanamide
• InChI: InChI=1S/C15H17FN2OS/c1-2-3-14(19)17-9-8-13-10-20-15(18-13)11-4-6-12(16)7-5-11/h4-7,10H,2-3,8-9H2,1H3,(H,17,19)
• InChI Key: CCUANYYBBXKWGC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCC1=CSC(=N1)C2=CC=C(C=C2)F
• Molecular Formula: C15H17FN2OS
• Molecular Weight: 292.4 g/mol

Description

N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]butanamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained popularity in the research community. It is a potent agonist of the CB1 and CB2 receptors, which are responsible for the effects of cannabinoids on the body. FUB-AMB is a relatively new compound, and research on its properties is ongoing.

Scientific Research Applications

Antiviral Activity

The indole derivatives, which share a similar structural motif to our compound of interest, have been reported to exhibit significant antiviral properties. . By extension, N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}butanamide could be explored for its potential antiviral effects, possibly offering a new avenue for treating viral infections.

Plant Growth Regulation

Indole-3-acetic acid, a derivative of indole, is a well-known plant hormone. .

Mechanism of Action

Target of Action

It’s known that both indole and thiazole derivatives, which are structural components of this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus . Similarly, certain thiazole derivatives have demonstrated antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Biochemical Pathways

It’s known that indole and thiazole derivatives can affect a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Based on the known activities of indole and thiazole derivatives, it can be inferred that this compound may have a wide range of effects at the molecular and cellular level .